Cas no 58420-21-6 (3-[4-(propan-2-yl)phenyl]propanoic acid)

3-[4-(propan-2-yl)phenyl]propanoic acid is a phenylpropanoic acid derivative featuring an isopropyl substituent on the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural similarity to nonsteroidal anti-inflammatory drug (NSAID) precursors. The isopropyl group enhances lipophilicity, potentially improving membrane permeability and bioavailability. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in medicinal chemistry. The compound’s well-defined structure and purity ensure reproducibility in research applications. It is commonly utilized in the development of novel therapeutic agents and as a building block for more complex molecular architectures.
3-[4-(propan-2-yl)phenyl]propanoic acid structure
58420-21-6 structure
Product Name:3-[4-(propan-2-yl)phenyl]propanoic acid
CAS No:58420-21-6
MF:C12H16O2
MW:192.254243850708
MDL:MFCD01462077
CID:826268
PubChem ID:3801021
Update Time:2025-06-08

3-[4-(propan-2-yl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Isopropylphenyl)propionic acid
    • 3-[4-(propan-2-yl)phenyl]propanoic acid
    • 3-(4-propan-2-ylphenyl)propanoic acid
    • 4-Isopropylbenzenepropanoic acid
    • 3-(4-Isopropylphenyl)propanoic acid
    • DTXSID80396610
    • 3-(4-isopropylphenyl)propionic acid, AldrichCPR
    • 58420-21-6
    • SCHEMBL879572
    • Z169914022
    • STK397519
    • CS-0241952
    • DB-021665
    • AKOS000206920
    • F52866
    • 4-isopropyldihydrocinnamic acid
    • EN300-24213
    • CSYAUJIRKNGPRT-UHFFFAOYSA-N
    • MFCD01462077
    • Benzenepropanoic acid, 4-(1-methylethyl)-
    • F2167-9387
    • MDL： MFCD01462077
    • Inchi： 1S/C12H16O2/c1-9(2)11-6-3-10(4-7-11)5-8-12(13)14/h3-4,6-7,9H,5,8H2,1-2H3,(H,13,14)
    • InChI Key： CSYAUJIRKNGPRT-UHFFFAOYSA-N
    • SMILES： OC(CCC1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 192.11500
  • Monoisotopic Mass: 192.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.047
  • Melting Point: 74-76°C
  • Boiling Point: 310.5°C at 760 mmHg
  • Flash Point: 207.6°C
  • Refractive Index: 1.524
  • PSA: 37.30000
  • LogP: 2.82720

3-[4-(propan-2-yl)phenyl]propanoic acid Security Information

  • Hazard Category Code： 36/37/38-22
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

3-[4-(propan-2-yl)phenyl]propanoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-[4-(propan-2-yl)phenyl]propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119205-100g
3-(4-Isopropylphenyl)propanoic acid
 58420-21-6 95%
100g
 $537.00 2023-09-01
TRC
I873865-250mg
3-(4-Isopropylphenyl)propionic Acid
 58420-21-6
250mg
 $ 75.00 2023-04-15
TRC
I873865-1g
3-(4-Isopropylphenyl)propionic Acid
 58420-21-6
1g
 $ 100.00 2022-06-04
TRC
I873865-5g
3-(4-Isopropylphenyl)propionic Acid
 58420-21-6
5g
 $ 340.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007473-25g
3-(4-Isopropylphenyl)propionic acid
 58420-21-6 97%
25g
 4697.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007473-5g
3-(4-Isopropylphenyl)propionic acid
 58420-21-6 97%
5g
 1625.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007473-25g
3-(4-Isopropylphenyl)propionic acid
 58420-21-6 97%
25g
 4697CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007473-5g
3-(4-Isopropylphenyl)propionic acid
 58420-21-6 97%
5g
 1625CNY 2021-05-07
TRC
I873865-1000mg
3-(4-Isopropylphenyl)propionic Acid
 58420-21-6
1g
 $ 121.00 2023-04-15
TRC
I873865-5000mg
3-(4-Isopropylphenyl)propionic Acid
 58420-21-6
5g
 $ 414.00 2023-04-15

3-[4-(propan-2-yl)phenyl]propanoic acid Related Literature

Related Categories

58420-21-6 (3-[4-(propan-2-yl)phenyl]propanoic acid) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.